Cas no 1342970-87-9 ((furan-2-yl)methyl(heptan-3-yl)amine)

• Product Name: (furan-2-yl)methyl(heptan-3-yl)amine
• CAS No: 1342970-87-9
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5178829
• PubChem ID: 63946061
• Update Time: 2025-10-28

(furan-2-yl)methyl(heptan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• (Furan-2-ylmethyl)(heptan-3-yl)amine
• [(furan-2-yl)methyl](heptan-3-yl)amine
• 2-Furanmethanamine, N-(1-ethylpentyl)-
• (furan-2-yl)methyl(heptan-3-yl)amine

• Inchi： 1S/C12H21NO/c1-3-5-7-11(4-2)13-10-12-8-6-9-14-12/h6,8-9,11,13H,3-5,7,10H2,1-2H3
• InChI Key： SSQNGIOXECYCSK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 138
• XLogP3: 3.1
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (furan-2-yl)methyl(heptan-3-yl)amine

Exploring the Unique Properties and Applications of (furan-2-yl)methyl(heptan-3-yl)amine (CAS No. 1342970-87-9)

The chemical compound (furan-2-yl)methyl(heptan-3-yl)amine (CAS No. 1342970-87-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This amine derivative, featuring a furan ring and a heptyl chain, presents intriguing possibilities for researchers and manufacturers alike. As interest in specialized organic compounds grows, understanding the characteristics of furan-2-yl methyl heptan-3-yl amine becomes increasingly important for professionals in chemistry, materials science, and pharmaceutical development.

From a molecular perspective, (furan-2-yl)methyl(heptan-3-yl)amine combines the aromatic properties of furan with the aliphatic nature of a seven-carbon chain. This hybrid structure contributes to its distinctive solubility profile and reactivity patterns. The furan moiety provides electron-rich characteristics, while the heptan-3-yl group offers hydrophobic properties, making this compound particularly interesting for applications requiring balanced polar and non-polar features. Recent studies have explored its potential as a building block for more complex molecular architectures in medicinal chemistry and material science.

The synthesis of CAS 1342970-87-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Researchers have developed various synthetic routes to access this compound, often starting from commercially available furan derivatives and heptan-3-ol precursors. The optimization of these synthetic methods continues to be an active area of investigation, particularly as demand grows for efficient, scalable production processes that minimize environmental impact – a key concern in modern green chemistry initiatives.

One of the most promising applications of (furan-2-yl)methyl(heptan-3-yl)amine lies in its potential as an intermediate for pharmaceutical development. The compound's unique structure makes it a valuable scaffold for creating novel bioactive molecules. Pharmaceutical researchers are particularly interested in how the furan-methyl-amine component might interact with biological targets, while the heptyl chain could influence pharmacokinetic properties like membrane permeability and metabolic stability. These characteristics align with current trends in drug discovery that emphasize the importance of balanced molecular properties for optimal therapeutic effects.

Beyond pharmaceutical applications, furan heptyl amine derivatives have shown promise in materials science. The compound's dual nature – combining aromatic and aliphatic components – makes it potentially useful in the development of specialty polymers and surface-active agents. Researchers are investigating its incorporation into novel materials that require specific interfacial properties or controlled release characteristics. This aligns with growing industry demands for advanced functional materials in sectors ranging from electronics to controlled delivery systems.

The commercial landscape for CAS 1342970-87-9 reflects increasing interest from both academic and industrial sectors. While still considered a specialty chemical, market analysts note growing demand for such structurally unique amine compounds. Suppliers specializing in fine chemicals have begun to include (furan-2-yl)methyl(heptan-3-yl)amine in their catalogs, often offering custom synthesis services to meet specific purity or quantity requirements. The compound's pricing and availability remain subjects of interest for potential users, with factors like synthetic complexity and scale of production influencing market dynamics.

From a safety and handling perspective, proper protocols should be followed when working with furan-2-yl methyl heptan-3-yl amine. While not classified as highly hazardous, standard laboratory precautions for organic amines apply, including adequate ventilation and personal protective equipment. Researchers emphasize the importance of proper storage conditions to maintain compound stability over time, particularly protecting it from moisture and excessive heat that could lead to decomposition or unwanted reactions.

Analytical characterization of 1342970-87-9 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods. These analyses are crucial for verifying compound identity and purity, especially given the potential for isomeric impurities in the synthesis. Advanced analytical methods continue to be developed to better understand the compound's behavior under various conditions, contributing to quality control standards in both research and industrial settings.

The future outlook for (furan-2-yl)methyl(heptan-3-yl)amine appears promising as research uncovers new potential applications. Current investigations are exploring its use in catalysis, where the amine functionality might participate in novel reaction pathways. Other studies examine its potential as a ligand in coordination chemistry or as a component in supramolecular assemblies. These diverse research directions highlight the compound's versatility and the growing recognition of furan-containing amines as valuable tools in chemical synthesis and materials design.

For researchers considering working with CAS 1342970-87-9, access to reliable reference data remains crucial. The scientific literature continues to expand with new findings about the compound's physical properties, reactivity, and potential applications. Collaborative efforts between academic institutions and chemical suppliers help ensure that high-quality material and comprehensive characterization data are available to support ongoing research and development efforts involving this interesting chemical entity.